Cas no 62216-06-2 (quinoline-8-carbothioic acid amide)

• Product Name: quinoline-8-carbothioic acid amide
• CAS No: 62216-06-2
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• MDL: MFCD06738915
• CID: 956325
• PubChem ID: 12351893
• Update Time: 2025-04-19

quinoline-8-carbothioic acid amide Chemical and Physical Properties

Names and Identifiers

• quinoline-8-carbothioic acid amide
• quinoline-8-carbothioamide
• Chinolin-8-thiocarbonsaeure-amid
• Quinoline-8-thiocarboxamide
• A868529
• DTXSID70493389
• CS-0319708
• MFCD06738915
• AKOS013284730
• DB-073069
• CHEMBL3303494
• 62216-06-2
• J-524200
• G84552

• MDL： MFCD06738915
• Inchi： 1S/C10H8N2S/c11-10(13)8-5-1-3-7-4-2-6-12-9(7)8/h1-6H,(H2,11,13)
• InChI Key： QDZPVHAEVIWJKP-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC2=CC=CN=C21)N

Computed Properties

• Exact Mass: 188.04100
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 374.9°C at 760 mmHg
• Flash Point: 180.5°C
• Refractive Index: 1.749
• PSA: 71.00000
• LogP: 2.56930